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Compound of Interest

Compound Name:
[(4-Chlorophenyl)phenylmethyl]-

hydrazine

CAS No.: 1602832-45-0

Cat. No.: B1446346

Get Quote

An In-depth Technical Guide on the Molecular Structure and Physicochemical Properties of [(4-
Chlorophenyl)phenylmethyl]-hydrazine and Related Compounds

This technical guide provides a comprehensive analysis of the molecular structure and weight

of [(4-Chlorophenyl)phenylmethyl]-hydrazine. Recognizing the potential for nomenclature

ambiguity in chemical databases and literature, this document first delineates the precise

identity of the target compound in relation to its common isomer and precursor, the hydrazone,

and its simpler structural analog, (4-chlorophenyl)hydrazine. This guide is intended for

researchers, scientists, and professionals in drug development who require a detailed

understanding of this chemical entity.

Executive Summary: Resolving Nomenclature
Ambiguity
The name "[(4-Chlorophenyl)phenylmethyl]-hydrazine" can lead to confusion with

structurally similar molecules. For the purpose of this guide, we will focus on the compound that

directly corresponds to this IUPAC name, which is a saturated hydrazine. However, to provide a
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comprehensive overview, it is essential to differentiate it from its related hydrazone, which is

often a synthetic precursor.

A comparative analysis of these compounds is presented below to ensure precise

identification.

Table 1: Comparative Analysis of [(4-
Chlorophenyl)phenylmethyl]-hydrazine and Related
Compounds

Feature
[(4-

Chlorophenyl)phenyl

methyl]-hydrazine

((4-

Chlorophenyl)phenyl

methylene)-

hydrazine

(4-

Chlorophenyl)hydraz

ine

Structure

Chemical Class Hydrazine Hydrazone Phenylhydrazine

CAS Number 1602832-45-0[1] 55816-27-8 1073-69-4[2][3]

Molecular Formula C₁₃H₁₃ClN₂[1] C₁₃H₁₁ClN₂ C₆H₇ClN₂[2][3]

Molecular Weight 232.71 g/mol [1] 230.70 g/mol 142.58 g/mol [3][4]

Key Structural Feature

Single bond between

the benzhydryl carbon

and the hydrazine

nitrogen (C-N)

Double bond between

the benzhydryl carbon

and the hydrazine

nitrogen (C=N)

Hydrazine group

directly attached to

the chlorophenyl ring

Molecular Structure and Properties of [(4-
Chlorophenyl)phenylmethyl]-hydrazine (CAS:
1602832-45-0)
Structural Elucidation
[(4-Chlorophenyl)phenylmethyl]-hydrazine is a derivative of hydrazine, characterized by the

substitution of one hydrogen atom with a benzhydryl group, specifically a (4-

chlorophenyl)phenylmethyl moiety. The central carbon atom is chiral, being bonded to four
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different groups: a hydrogen atom, a phenyl group, a 4-chlorophenyl group, and a hydrazine

group (-NHNH₂). This chirality indicates that the compound can exist as a racemic mixture of

two enantiomers.

The structure incorporates two aromatic rings: a phenyl group and a 4-chlorophenyl group. The

presence of the chlorine atom at the para position of one of the phenyl rings significantly

influences the molecule's electronic properties and reactivity. The hydrazine functional group is

a key feature, known for its nucleophilicity and its role as a building block in the synthesis of

various heterocyclic compounds.[5]

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for [(4-Chlorophenyl)phenylmethyl]-hydrazine is C₁₃H₁₃ClN₂.[1]

The molecular weight is calculated as follows:

Carbon (C): 13 atoms × 12.011 u = 156.143 u

Hydrogen (H): 13 atoms × 1.008 u = 13.104 u

Chlorine (Cl): 1 atom × 35.453 u = 35.453 u

Nitrogen (N): 2 atoms × 14.007 u = 28.014 u

Total Molecular Weight = 232.714 u

This value is consistent with the molecular weight of 232.71 g/mol provided in chemical

databases.[1]

Synthesis and Methodologies
The synthesis of [(4-Chlorophenyl)phenylmethyl]-hydrazine typically involves a two-step

process, starting from 4-chlorobenzophenone. This process highlights the relationship between

the hydrazine and its corresponding hydrazone.
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Diagram 1: Synthetic Pathway from 4-
Chlorobenzophenone

Step 1: Hydrazone Formation

Step 2: Reduction

4-Chlorobenzophenone

((4-Chlorophenyl)phenylmethylene)-hydrazine

Condensation

Hydrazine Hydrate

((4-Chlorophenyl)phenylmethylene)-hydrazineReducing Agent

[(4-Chlorophenyl)phenylmethyl]-hydrazine

Reduction of C=N bond

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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